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Compound of Interest

Compound Name: 2-(2,4-Dinitrophenyl)ethanol

Cat. No.: B1589579

A Researcher's Guide to the Procurement of 2-(2,4-
Dinitrophenyl)ethanol

This technical guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of the commercial landscape for sourcing 2-(2,4-
Dinitrophenyl)ethanol. It offers a detailed look at supplier options, procurement strategies,
and critical safety information to facilitate informed purchasing decisions for research and
development applications.

Compound Identification and Specification

2-(2,4-Dinitrophenyl)ethanol is a nitrated aromatic alcohol. Its chemical structure is
characterized by an ethanol group attached directly to the dinitrophenyl ring, making it a
valuable intermediate or building block in various synthetic pathways.

A critical point of clarification is the distinction between 2-(2,4-Dinitrophenyl)ethanol (CAS
4836-69-5) and the similarly named 2-(2,4-Dinitrophenoxy)ethanol (CAS 2831-60-9). The latter
contains an ether linkage between the phenyl ring and the ethanol moiety. This structural
difference is fundamental, and researchers must ensure they are sourcing the correct
compound by verifying the CAS number.

The key specifications for 2-(2,4-Dinitrophenyl)ethanol are summarized below.
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Property Value Source
CAS Number 4836-69-5 [1][2]
Molecular Formula CsHsN20s [1][2]
Molecular Weight 212.16 g/mol [1112][3]

2,4-Dinitrophenethyl alcohol,
Synonyms o [3]
Benzeneethanol,2,4-dinitro-

Density 1.5+0.1 g/lcm3 [2]

Boiling Point 376.5 £ 27.0 °C at 760 mmHg [2]

Commercial Supplier Landscape

The availability of 2-(2,4-Dinitrophenyl)ethanol is primarily through chemical suppliers
specializing in laboratory-scale and bulk quantities. These suppliers often operate through
online platforms that connect buyers with manufacturers and distributors, many of whom are
based in China.
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Supplier | Platform Purity Offered Notes Source

A trading company

- established in 2010,
Chemé&Pharma Not specified _ _ [3]
accessible via the

Conier

Limited
ECHEMI platform.
HANGZHOU LEAP Listed on the ECHEMI
299.0% [3]
CHEM CO., LTD. platform.
Henan Lihao Chem Listed as a supplier on
- 99% [3]
Plant Limited ECHEMI.
Provides product
number P81682 and
ChemUniverse 98% accepts blanket [1]

purchase orders for

larger quantities.

. Listed on
Shanghai Amole )
. . Chemsrc.com with
Biotechnology Co., Not specified ) [2]
Lt stock available for

inquiry.

A trading company

based in Nanjing,

LIDE
- China, listed on
PHARMACEUTICALS  Not specified [4]
LookChem.
LIMITED

Specializes in custom

development.

Recommended Procurement Workflow

A systematic approach to procurement is essential to ensure the quality and suitability of 2-
(2,4-Dinitrophenyl)ethanol for its intended application. The following workflow outlines the key
steps from initial sourcing to final acquisition.
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Phase 1: Planning & Vetting

Define Purity Requirement
(e.g., >98% for screening,

>99.5% for synthesis)

Input for search
Identify Potential Suppliers
(Use platforms like ECHEMI, LookChem)

Vet Suppliers
(Request company profile,
check establishment date)

For shortlisted suppliers

Phase 2: Quotation & Documentation
Request for Quotation (RFQ)
(Specify quantity, purity, delivery)

l

[Request Certificate of Analysis (CoA)]

(Verify identity, purity, impurities)

Review in parallel

[Request Safety Data Sheet (SDS)]

(Crucial for lab safety protocols)

If all docs are acceptable

Phase 3: Purchav sing & Logistics

Essue Purchase Order (POD
Grrange Shipping & Customs)

Receive & Quarantine
(Perform incoming QC check)

Click to download full resolution via product page

Caption: End-to-end procurement workflow for sourcing chemical reagents.
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Step-by-Step Methodology

Define Analytical and Purity Requirements: The primary determinant in supplier selection is
the required purity grade. For early-stage discovery and screening, a purity of 98% may be
sufficient.[1] For use in later-stage drug development or as a critical intermediate in multi-
step synthesis, a higher purity of 99% or greater is recommended.[3]

Identify and Vet Potential Suppliers: Utilize chemical sourcing platforms to identify vendors. It
is crucial to distinguish between manufacturers and trading companies or distributors.[3][4]
For custom or large-scale orders, direct engagement with a manufacturer may be preferable.

Request Quotation and Documentation: Contact the shortlisted suppliers to request a formal
quotation. Crucially, always request a current Certificate of Analysis (CoA) for the specific
batch being offered, as well as a comprehensive Safety Data Sheet (SDS).

Technical Document Review:

o Certificate of Analysis (CoA): Scrutinize the CoA to confirm that the material meets your
specifications. Verify the analytical methods used for characterization (e.g., HPLC, NMR).

o Safety Data Sheet (SDS): The SDS is a mandatory document for risk assessment and
establishing safe handling protocols within the laboratory.[5]

Purchase and Logistics: Once a supplier is selected, issue a purchase order. For
international suppliers, clarify Incoterms, shipping methods, and responsibilities for customs
clearance.

Incoming Quality Control: Upon receipt, it is best practice to quarantine the material and
perform an in-house identity check (e.g., via melting point or spectroscopy) to verify it against
the supplier's CoA.

Safety, Handling, and Storage

While a specific, comprehensive SDS for 2-(2,4-Dinitrophenyl)ethanol was not available in
the public domain at the time of this guide's compilation, the hazards can be inferred from the
dinitrophenyl moiety, which is common to many hazardous compounds. The following guidance
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Is based on data for structurally related chemicals and should be treated as preliminary until
the supplier-specific SDS is obtained and reviewed.
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Hazard Aspect

Precautionary Guidance

Source (from related
compounds)

Acute Toxicity

Potentially harmful or toxic if
swallowed, in contact with skin,

or if inhaled.

Handling

Handle in a well-ventilated
area, preferably a chemical
fume hood. Wear appropriate
personal protective equipment
(PPE), including safety
goggles, chemical-resistant
gloves, and a lab coat. Avoid

formation of dust and aerosols.

[5](8]

First Aid

If inhaled: Move person to
fresh air. In case of skin
contact: Wash off with soap
and plenty of water. In case of
eye contact: Rinse thoroughly
with plenty of water for at least
15 minutes. If swallowed:
Rinse mouth with water. In all

cases, consult a physician.[5]

[9]

Storage

Store the container tightly
closed in a dry, cool, and well-
ventilated place.[5] Keep away
from incompatible materials

and sources of ignition.

Disposal

Disposal must be in
accordance with local, state,
and federal regulations. Do not

let the chemical enter drains.

[5]
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Authoritative Grounding: The GHS classifications for the related compound 2-(2,4-
dinitrophenoxy)ethanol include Acute Toxicity, Skin Sensitization, and long-term hazard to
aguatic life.[6] Researchers should assume a similar hazard profile for 2-(2,4-
Dinitrophenyl)ethanol pending receipt of an official SDS from the supplier.

Conclusion

The procurement of 2-(2,4-Dinitrophenyl)ethanol requires careful attention to chemical
identity, purity specifications, and supplier vetting. By leveraging online chemical platforms and
following a structured procurement workflow that prioritizes comprehensive documentation
(CoA and SDS), researchers can confidently source high-quality material suitable for their
scientific endeavors. Always prioritize safety by adhering to the guidance provided in the
supplier's official Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial suppliers and purchasing options for 2-
(2,4-Dinitrophenyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589579#commercial-suppliers-and-purchasing-
options-for-2-2-4-dinitrophenyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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